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Compound of Interest

Compound Name: Sulfo-Cy5.5 dUTP

Cat. No.: B15138488

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of Sulfo-Cy5.5 deoxyuridine triphosphate
(dUTP), a far-red fluorescently labeled nucleotide essential for a variety of molecular biology
and cellular analysis applications. This document details its core physicochemical properties,
provides protocols for its use in enzymatic DNA labeling, and visualizes its structure and
experimental workflows.

Core Properties of Sulfo-Cy5.5 dUTP

Sulfo-Cy5.5 dUTP is a modified deoxyuridine triphosphate that is readily incorporated into
newly synthesized DNA by various DNA polymerases. The attached Sulfo-Cy5.5 dye is a
water-soluble, far-red fluorescent dye known for its high photostability and quantum yield.[1][2]
Its emission in the far-red spectrum minimizes interference from autofluorescence common in
biological samples, leading to an enhanced signal-to-noise ratio.[3]

Quantitative Data Summary

The key quantitative properties of Sulfo-Cy5.5 dUTP are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
Molecular Weight 1554.97 g/mol (as lithium salt) [2][3]
1519.37 g/mol [1]
Molecular Formula _CS?HG?’NSUGOZS%SL‘ (as [3]
lithium salt)
CssHeaN6O28P3S4 [1]
Excitation Maximum ~675 - 684 nm [2][4]
Emission Maximum ~694 - 710 nm [2][4]
Stokes Shift ~19 nm [2]
Purity > 95% (typically by HPLC-MS) [2]

Chemical Structure of Sulfo-Cy5.5 dUTP

Sulfo-Cy5.5 dUTP consists of three main components: a deoxyuridine triphosphate moiety, a
stable linker arm, and the Sulfo-Cyanine5.5 fluorophore. The extended linker arm is designed
to increase the efficiency of enzymatic incorporation compared to directly modified nucleotides.

[3][5]
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Simplified Structure of Sulfo-Cy5.5 dUTP
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Caption: Simplified schematic of Sulfo-Cy5.5 dUTP's core components.

Experimental Protocols

Sulfo-Cy5.5 dUTP is primarily used for the enzymatic labeling of DNA probes for applications
such as Fluorescence In Situ Hybridization (FISH), microarray analysis, and other nucleic acid
hybridization assays.[3][6] Below are detailed methodologies for common labeling techniques.

DNA Probe Labeling by Nick Translation

Nick translation is a common method for generating highly labeled DNA probes. This protocol is
adapted from standard nick translation procedures.[6]
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Materials:

DNA template (1 pg)

e Sulfo-Cy5.5 dUTP

e 10x Nick Translation Buffer (0.5 M Tris-HCIl pH 7.5, 0.1 M MgSQOas, 1 mM DTT)
e dNTP mix (without dTTP): 0.5 mM dATP, 0.5 mM dCTP, 0.5 mM dGTP
e dTTP, 0.25 MM

e Enzyme Mix (DNA Polymerase | and DNase 1)

o Stop Buffer (0.5 M EDTA, pH 8.0)

* Nuclease-free water

 Purification column (e.g., spin column)

Procedure:

 In a microcentrifuge tube, combine the following on ice:

o 1 pg of DNA template

o

5 uL of 10x Nick Translation Buffer

[¢]

5 pL of dNTP mix (without dTTP)

[e]

A mix of dTTP and Sulfo-Cy5.5 dUTP. The ratio of labeled to unlabeled dUTP may need
optimization, a starting point is a 1.3 ratio of dTTP to Sulfo-Cy5.5 dUTP.

[¢]

1 pL of Enzyme Mix

o Add nuclease-free water to a final volume of 50 pL.

e Mix the components gently and centrifuge briefly to collect the reaction at the bottom of the
tube.
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 Incubate the reaction at 15°C for 90 minutes. Incubation time can be adjusted to generate
DNA fragments of the desired size range (typically 200-500 bp).

o Stop the reaction by adding 5 pL of Stop Buffer.

» Purify the labeled probe using a spin column according to the manufacturer's instructions to
remove unincorporated nucleotides.

Store the labeled probe at -20°C in the dark.

Probe Labeling by Polymerase Chain Reaction (PCR)

Incorporating Sulfo-Cy5.5 dUTP during PCR allows for the generation of fluorescently labeled
amplicons.

Materials:

DNA template

Forward and reverse primers

Thermostable DNA polymerase (e.g., Tag polymerase)

PCR buffer

dNTP mix (containing dATP, dCTP, dGTP)

dTTP and Sulfo-Cy5.5 dUTP

Nuclease-free water

Procedure:

o Set up the PCR reaction. The key consideration is the ratio of dTTP to Sulfo-Cy5.5 dUTP. A
common starting point is a 1:3 or 1:4 ratio of dTTP to the labeled dUTP. The optimal ratio
may vary depending on the polymerase and the specific application.

e Atypical 50 pL reaction mixture would include:
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[e]

5 pL of 10x PCR Buffer

(¢]

1 pL of dNTP mix (e.g., 10 mM each of dATP, dCTP, dGTP)

[¢]

A mix of dTTP and Sulfo-Cy5.5 dUTP to achieve the desired final concentration and ratio.

[¢]

1-5 pL of DNA template

[e]

1 pL of each primer (10 puM)

o

0.5 pL of DNA polymerase

[¢]

Nuclease-free water to 50 pL.

o Perform PCR using standard cycling conditions, although some optimization of annealing
and extension times may be necessary to accommodate the incorporation of the bulkier
labeled nucleotide.

» Analyze the PCR product by gel electrophoresis. The labeled product should migrate slower
than an unlabeled product of the same size.

» Purify the labeled PCR product to remove unincorporated primers and nucleotides.

Experimental Workflow Visualization

The general workflow for enzymatic DNA labeling involves the incorporation of the labeled
nucleotide followed by purification.
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Caption: General workflow for enzymatic DNA labeling with Sulfo-Cy5.5 dUTP.

Applications in Research and Development

The ability to generate highly fluorescent, far-red labeled DNA probes makes Sulfo-Cy5.5
dUTP a valuable tool in numerous applications:

* Fluorescence In Situ Hybridization (FISH): For the detection and localization of specific DNA
sequences on chromosomes or in cells.[7][8]

* Microarray Analysis: For labeling cDNA or cRNA to be hybridized to microarrays for gene
expression profiling.

¢ In Vivo Imaging: The far-red emission is suitable for deep tissue imaging with reduced
background noise.[1]
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o Flow Cytometry: Labeled probes can be used in flow-based assays for cellular analysis.[1]

Storage and Handling

Sulfo-Cy5.5 dUTP should be stored at -20°C in the dark.[3] It is important to avoid repeated
freeze-thaw cycles and prolonged exposure to light to maintain the integrity of the fluorophore.
When handling, it is recommended to work under low light conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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